Cas no 86225-73-2 (3-Chloro-2,6-difluorobenzonitrile)

• Product Name: 3-Chloro-2,6-difluorobenzonitrile
• CAS No: 86225-73-2
• MF: C₇H₂ClF₂N
• MW: 173.547287464142
• MDL: MFCD06660172
• CID: 90938
• PubChem ID: 13175231
• Update Time: 2024-10-26

3-Chloro-2,6-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,6-difluorobenzonitrile
• Benzonitrile, 3-chloro-2,6-difluoro-
• KSC495C2B
• QYALCKFGISNFMJ-UHFFFAOYSA-N
• 3-CHLORO-2,6-DIFLUOROBEN
• 3475AC
• CL8186
• SBB088796
• 3-chloro-2,6-difluorobenzenecarbonitrile
• ST24042002
• 3-Chloro-2,6-difluorobenzonitrile (ACI)
• DTXSID70524824
• AKOS015848823
• SY107877
• 86225-73-2
• MFCD06660172
• CS-W017544
• DS-16706
• 3-Chloro-2,6-difluoro-benzonitrile
• SB74685
• SCHEMBL1462923

• MDL： MFCD06660172
• Inchi： 1S/C7H2ClF2N/c8-5-1-2-6(9)4(3-11)7(5)10/h1-2H
• InChI Key： QYALCKFGISNFMJ-UHFFFAOYSA-N
• SMILES： N#CC1C(F)=C(Cl)C=CC=1F

Computed Properties

• Exact Mass: 172.98400
• Monoisotopic Mass: 172.984383
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 198.0±35.0 ºC (760 Torr),
• Flash Point: 73.6±25.9 ºC,
• Refractive Index: 1.5125
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 23.79000
• LogP: 2.48988
• Solubility: Not determined

3-Chloro-2,6-difluorobenzonitrile Security Information

• Hazardous Material Identification：
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides